7-(furan-2-yl)-1,3-dimethyl-5-((4-(trifluoromethyl)benzyl)thio)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 7-(furan-2-yl)-1,3-dimethyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15F3N4O3S/c1-26-16-14(18(28)27(2)19(26)29)17(25-15(24-16)13-4-3-9-30-13)31-10-11-5-7-12(8-6-11)20(21,22)23/h3-9H,10H2,1-2H3
• InChI Key: YVAKTVXOHMLJLJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC=CO3)SCC4=CC=C(C=C4)C(F)(F)F)C(=O)N(C1=O)C
• Molecular Formula: C20H15F3N4O3S
• Molecular Weight: 448.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves intricate steps. While there are several methods, some popular approaches include [3+3], [4+2], and [5+1] cyclization processes or domino reactions. These methods lead to the formation of the title compound, which contains an exocyclic sulfur atom at position 2 of the pyrimidine ring. Additionally, direct interactions of various 2-halo derivatives with sulfur-containing reagents have been explored.

Physical And Chemical Properties Analysis

• Physical Properties :
  • Solubility : Miscible with common organic solvents; unstable in water.

Scientific Research Applications

Synthesis and Medicinal Applications

Compounds with similar structural motifs have been synthesized for their potential antimicrobial activities. For example, a study on the synthesis of furothiazolo pyrimido quinazolinones from visnagenone or khellinone demonstrated these compounds' effectiveness against various bacteria and fungi. The research highlights the synthesis pathways and evaluates the antimicrobial activity of these novel heterocyclic compounds, suggesting a possible avenue for exploring the antimicrobial potential of the compound (Abu‐Hashem, 2018).

Organic Electronics and Polymer Science

Another area of application for such compounds could be in the development of organic field-effect transistors (OFETs) and polymer solar cells. Research on benzodithiophene-diketopyrrolopyrrole based donor-acceptor copolymers, which share a similar structural complexity, has shown significant enhancements in device performance. This suggests potential research applications of the compound in developing materials for organic electronics (Jianyu Yuan et al., 2012).

Photoinduced Oxidative Cyclization

The compound's structural features might also lend itself to studies in photochemistry. Research involving photoinduced oxidative cyclization to synthesize furan rings from related compounds has been documented, indicating a potential application in synthesizing novel photoactive materials (S. Naya, Y. Yamaguchi, M. Nitta, 2008).

Antiviral and Anti-inflammatory Research

Complexes derived from structurally similar compounds have shown promising antiviral and anti-inflammatory properties. A study on novel antiviral benzofuran-transition metal complexes demonstrated significant inhibitory activity against HIV, suggesting the compound could be explored for its potential antiviral properties (S. Galal et al., 2010).